Piperidine-3,3-dicarbonitrile hydrochloride
Overview
Description
Synthesis Analysis
Piperidine derivatives are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-3,3-dicarbonitrile hydrochloride has a molecular formula of C7H10ClN3.Chemical Reactions Analysis
Piperidines are among the most important synthetic fragments for designing drugs . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 171.63 g/mol.Scientific Research Applications
Organic Synthesis : Piperidine has been used in the chlorination of 2-aryl-1-hydroxyindoles, leading to the formation of previously unknown 3,3-dichloro-3H-indole 1-oxides. This process involves treating the 3,3-dichloro-3H-indole 1-oxides with piperidine in ethanol to yield 1-hydroxy-3-chloroindoles (Chirkova et al., 2017). Similarly, chlorination of 1-hydroxyindole-5,6-dicarbonitriles has led to the formation of 3,3-dichloro-3Hindole 1-oxides, with piperidine playing a crucial role in the process (Chirkova et al., 2018).
Catalysis in Multicomponent Reactions : Piperidine has been investigated for its effects as an amine base in the multicomponent synthesis of pyridine-3,5-dicarbonitriles. It was found to show better results when the reaction was performed in ethanol, demonstrating its potential as a catalyst in organic synthesis (Guo et al., 2009).
Synthesis of Novel Compounds : Novel 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile has been synthesized using malononitrile, 4-methoxybenzaldehyde, and piperidine, highlighting the role of piperidine in the formation of complex organic molecules (Wu Feng, 2011).
Application in Cytotoxicity Studies : Piperidine has been used in the synthesis of bis(dihydropyridine-3,5-dicarbonitrile), where its role in the reaction has led to the discovery of compounds with cytotoxic activity against human colorectal adenocarcinoma cells (Abdelmoniem et al., 2017).
Synthesis of Spiro-heterocycles : Piperidine has been involved in the preparation of spiro-pyrimidines, pyrazoles, and isoxazoles, demonstrating its versatility in synthesizing spiro-heterocyclic compounds (Padmavathi et al., 2004).
Mechanism of Action
Target of Action
Piperidine-3,3-dicarbonitrile hydrochloride is a derivative of piperidine, a six-membered heterocyclic compound . Piperidine-containing compounds are important synthetic medicinal blocks for drug construction . .
Mode of Action
Piperidine has been described to activate signaling pathways like nf-κb, pi3k/aκt, etc, which are involved in cancer progression .
Biochemical Pathways
Piperidine and its derivatives have been observed to regulate several crucial signaling pathways essential for the establishment of cancers such as STAT-3, NF-κB, PI3k/Aκt, JNK/p38-MAPK, TGF-ß/SMAD, Smac/DIABLO, p-IB, etc .
Result of Action
Piperidine and its derivatives have been observed to have therapeutic potential against various types of cancers .
Safety and Hazards
Future Directions
Piperidine derivatives represent a key and extensive category of Nitrogen bearing heterocyclic compounds . Compounds with piperidine moiety show a wide variety of biologic activities. Piperidine is a vital fundament in the production of drugs . This review article sheds light on the most recent studies proving the importance of the piperidine nucleus in the field of drug discovery .
properties
IUPAC Name |
piperidine-3,3-dicarbonitrile;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3.ClH/c8-4-7(5-9)2-1-3-10-6-7;/h10H,1-3,6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSQWOWLIOCNHGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)(C#N)C#N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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